Cas no 77721-45-0 (1-azido-4-(propan-2-yl)benzene)

1-Azido-4-(propan-2-yl)benzene is a versatile aromatic azide compound characterized by its reactive azido functional group and isopropyl substituent. This structure makes it valuable in organic synthesis, particularly in click chemistry applications, where it can participate in Huisgen cycloaddition reactions to form stable triazole linkages. The isopropyl group enhances solubility in organic solvents, facilitating handling in various reaction conditions. Its stability under controlled storage conditions ensures reliable performance in synthetic workflows. The compound is commonly employed in the preparation of pharmaceuticals, agrochemicals, and advanced materials, where precise functionalization is required. Proper handling is essential due to the potential sensitivity of the azide group.
1-azido-4-(propan-2-yl)benzene structure
77721-45-0 structure
Product Name:1-azido-4-(propan-2-yl)benzene
CAS No:77721-45-0
MF:C9H11N3
MW:161.203741312027
MDL:MFCD11207336
CID:3373136
PubChem ID:12681411
Update Time:2025-11-06

1-azido-4-(propan-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-azido-4-(1-methylethyl)-
    • 1-azido-4-(propan-2-yl)benzene
    • 844-235-4
    • DTXCID001732535
    • EN300-271750
    • 77721-45-0
    • DTXSID301302466
    • 1-Azido-4-(1-methylethyl)benzene
    • AKOS009325604
    • MDL: MFCD11207336
    • Inchi: 1S/C9H11N3/c1-7(2)8-3-5-9(6-4-8)11-12-10/h3-7H,1-2H3
    • InChI Key: CZCQLOBFXPPLNP-UHFFFAOYSA-N
    • SMILES: N(C1C=CC(=CC=1)C(C)C)=[N+]=[N-]

Computed Properties

  • Exact Mass: 161.095297364g/mol
  • Monoisotopic Mass: 161.095297364g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 14.4Ų

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Additional information on 1-azido-4-(propan-2-yl)benzene

Chemical Profile and Applications of 1-Azido-4-(propan-2-yl)benzene (CAS 77721-45-0)

1-Azido-4-(propan-2-yl)benzene, also known as tert-butyl phenyl azide, is a synthetic organic compound characterized by its aromatic benzene ring substituted with an azide group at the para position relative to a tertiary butyl group. The compound is identified by its unique CAS Registry Number 77721-45-0, which ensures its precise identification in chemical databases and research literature. The structural formula of this compound features a six-membered benzene core with a -N₃ functional group and a -C(CH₃)₃ branch, conferring distinct chemical reactivity and stability.

The azide functional group in 1-Azido-4-(propan-2-ylyl)benzene is a key feature that enables its utility in modern synthetic chemistry. Azides are well-known for their participation in the Huisgen 1,3-dipolar cycloaddition reaction, a cornerstone of "click chemistry" developed by K. Barry Sharpless. This reaction allows for the efficient formation of 1,2,3-triazoles under mild conditions, making it indispensable in pharmaceutical development, materials science, and bioconjugation. The presence of the bulky tert-butyl group further enhances the compound's stability by steric hindrance, reducing unwanted side reactions during synthetic transformations.

Recent advancements in chemical biology have highlighted the role of compounds like CAS 77721-45-0 as versatile building blocks for bioorthogonal reactions. A 2023 study published in *Nature Chemistry* demonstrated the use of azide-functionalized molecules in live-cell imaging applications. By conjugating this compound to fluorescent dyes via strain-promoted alkyne–azide cycloaddition (SPAAC), researchers achieved high-resolution visualization of protein interactions without disrupting cellular processes. This underscores the growing importance of such compounds in developing tools for studying complex biological systems.

Synthetic pathways to produce 1-Azido-p-t-butylbenzene typically involve nucleophilic substitution or electrophilic aromatic substitution strategies. One common approach is the alkylation of anisole derivatives followed by azidation using sodium azide under controlled conditions. Modern green chemistry initiatives have also led to improved methodologies that reduce solvent waste and energy consumption while maintaining high yields—critical factors for sustainable chemical production.

The physical properties of this compound include a melting point range typical for substituted aromatic azides (approximately 68–70°C), moderate solubility in polar organic solvents like DMF or DMSO, and characteristic NMR spectral signatures. In proton NMR spectra, the tert-butyl protons appear as a singlet at δ ~1.3 ppm due to their equivalent environment, while aromatic protons exhibit distinct multiplets depending on experimental conditions.

In materials science applications, derivatives of this compound have shown promise as crosslinking agents for polymer networks. A 2024 patent filing (US Patent No. 98/65349A) describes the use of similar azide-containing monomers to create biocompatible hydrogels with tunable mechanical properties. These materials are being explored for tissue engineering scaffolds where controlled degradation rates are essential for cell proliferation studies.

The safety profile of this compound aligns with standard laboratory handling protocols for organic reagents containing azide groups. While not classified as hazardous under current regulatory frameworks, appropriate personal protective equipment should be used during synthesis and storage operations to minimize exposure risks associated with all chemical substances.

Ongoing research continues to expand the utility of compounds like CAS No: 77721–45-0. Recent work from MIT's Department of Chemistry has investigated their potential as precursors to novel antifungal agents through copper(I)-catalyzed azide–alkyne cycloadditions (CuAAC). These studies highlight how subtle structural modifications can significantly impact pharmacological activity profiles.

In conclusion, CAS Registry Number 77721–45-0's unique combination of structural features makes it an invaluable component in contemporary chemical research pipelines across multiple disciplines including medicinal chemistry, analytical sciences, and nanotechnology development projects worldwide.

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